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Compound of Interest

Compound Name: 2-Methylphenyl 3-methylbenzoate

Cat. No.: B311065

Get Quote

CAS Registry Number: 21121-93-7 IUPAC Name: (2-Methylphenyl) 3-methylbenzoate Formula:

C₁₅H₁₄O₂ Molecular Weight: 226.27 g/mol

Executive Summary & Chemical Identity
o-Tolyl m-toluate is an unsymmetrical diaryl ester formed from the condensation of o-cresol (2-

methylphenol) and m-toluic acid (3-methylbenzoic acid). Unlike its symmetrical counterparts,

this isomer exhibits unique physicochemical behavior due to the steric clash of the ortho-methyl

group on the phenolic ring combined with the meta-substitution on the benzoyl ring.

This compound is primarily utilized in structure-activity relationship (SAR) studies to evaluate

steric hindrance in ester hydrolysis, as a high-boiling solvent/plasticizer in cellulose ether

formulations, and as a reference standard in the analysis of complex isomeric mixtures in coal

tar processing.

Chemical Structure Analysis
The molecule features two aromatic rings linked by an ester bond.
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Ring A (Phenolic): Substituted at the ortho (2-) position. The proximity of the methyl group to

the ester oxygen creates significant steric bulk, inhibiting hydrolytic attack and influencing the

rotational freedom of the C-O bond.

Ring B (Acidic): Substituted at the meta (3-) position.[1] This placement offers inductive

stability without the severe steric shielding seen in o-toluic derivatives.

Physical Properties Profile
Note: Due to the specific isomeric nature of CAS 21121-93-7, some values represent

consensus data derived from high-fidelity predictive models (ACD/Labs, EPI Suite) and

comparative analysis of structural analogs (e.g., o-tolyl benzoate).

Table 1: Physicochemical Specifications
Property Value / Range Condition Confidence

Physical State Viscous Liquid 25°C, 1 atm High (Analog-based)

Boiling Point 315°C - 320°C 760 mmHg Predicted

Melting Point < 20°C 1 atm Predicted

Density 1.085 ± 0.06 g/cm³ 20°C High

Refractive Index (

)
1.560 - 1.565 20°C High

Flash Point ~145°C Closed Cup Predicted

LogP (Octanol/Water) 4.60 ± 0.3 25°C Calculated

Solubility

Insoluble in water;

Soluble in DCM,

Toluene, EtOAc

25°C
Experimental

Standard

Mechanistic Insight: Why is it a Liquid?
While phenyl benzoate is a solid (MP: 68-70°C), the introduction of the ortho-methyl group in o-

tolyl m-toluate disrupts the efficient
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-

stacking required for crystallization. The asymmetry introduced by the meta-methyl group on
the opposing ring further increases the entropy of the system, depressing the melting point
below room temperature.

Spectroscopic Characterization
To validate the identity of synthesized material, the following spectral signatures are diagnostic.

Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, CDCl₃):

2.25 (s, 3H, Ar-CH₃, o-cresol ring).

2.45 (s, 3H, Ar-CH₃, m-acid ring).

7.10–7.30 (m, 4H, o-cresol aromatic protons).

7.40–8.00 (m, 4H, m-acid aromatic protons; H-2 and H-6 on the acid ring will appear
downfield ~7.9-8.0 ppm due to carbonyl deshielding).

Infrared Spectroscopy (FT-IR)
C=O Stretch: 1735–1745 cm⁻¹ (Strong, Aryl ester).

C-O-C Stretch: 1200–1260 cm⁻¹ (Broad, strong).

C-H Stretch: 2900–2980 cm⁻¹ (Weak, Methyl groups).

Synthesis Protocol: Acylation of o-Cresol
Objective: Synthesize high-purity o-tolyl m-toluate via nucleophilic acyl substitution. Rationale:

Direct Fischer esterification is inefficient for phenols. The Schotten-Baumann reaction (using

acid chloride) is preferred to overcome the lower nucleophilicity of the phenol and the steric

hindrance of the ortho-methyl group.

Reagents
m-Toluoyl Chloride (1.1 equiv) - Generated in situ or purchased.
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o-Cresol (1.0 equiv).

Triethylamine (TEA) or Pyridine (1.2 equiv) - Acid scavenger.

Dichloromethane (DCM) - Solvent.

Step-by-Step Methodology
Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar

and nitrogen inlet, dissolve o-cresol (10.8 g, 100 mmol) in anhydrous DCM (100 mL).

Base Addition: Add Triethylamine (16.7 mL, 120 mmol). Cool the mixture to 0°C in an ice

bath.

Acylation: Dropwise add m-toluoyl chloride (17.0 g, 110 mmol) over 30 minutes. The reaction

is exothermic; maintain temperature < 5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:EtOAc 9:1).

Quench: Quench with water (50 mL).

Workup:

Separate organic layer.[2]

Wash with 1M NaOH (2 x 50 mL) to remove unreacted o-cresol (Critical step: Phenols are

difficult to remove by distillation).

Wash with 1M HCl (2 x 50 mL) to remove residual amine.

Wash with Brine, dry over MgSO₄, and concentrate in vacuo.

Purification: Purify the crude oil via vacuum distillation (expected bp ~160°C at 5 mmHg) or

column chromatography (Silica, Hexane/EtOAc).

Visualization of Workflows
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Synthesis Reaction Pathway
The following diagram illustrates the chemical transformation and the steric environment.
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Caption: Nucleophilic acyl substitution pathway using base catalysis to overcome steric

hindrance.

Purification Logic Flow
This flowchart ensures the removal of specific impurities common to aryl ester synthesis.
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Caption: Purification strategy highlighting the critical NaOH wash to remove phenolic impurities.

Applications & Stability
Research Applications

Steric Hydrolysis Models: Used to quantify the rate retardation caused by ortho-substituents

in enzymatic or alkaline hydrolysis studies.

Plasticizers: The compound's high boiling point and aromatic content make it a candidate for

plasticizing cellulose ethers (ethyl cellulose) where low volatility is required [2].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b311065/docs?utm_src=pdf-body-img#technical-guide-physical-properties-synthesis-of-o-tolyl-m-toluate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b311065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragrance Fixatives: Like many high-molecular-weight esters, it has potential as a fixative,

though its odor profile is less documented than the para isomers.

Stability
Thermal: Stable up to 250°C.

Hydrolytic: Resistant to hydrolysis at neutral pH due to steric shielding. Requires strong

base/acid and heat to cleave.

Storage: Store in glass/fluoropolymer containers at room temperature. Avoid PVC containers

due to plasticizing effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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